4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate
Description
This compound features a central carbohydrazonoyl group (N–N–C=O) bridging two aromatic systems: a brominated phenyl ring and a 3-hydroxy-2-naphthoyl moiety. The bromine atom at the 4-position enhances steric bulk and may influence electronic properties, while the 3-hydroxyl group on the naphthoyl ring provides a hydrogen-bonding site .
Properties
CAS No. |
765305-69-9 |
|---|---|
Molecular Formula |
C26H19BrN2O5 |
Molecular Weight |
519.3 g/mol |
IUPAC Name |
[4-bromo-2-[(E)-[(3-hydroxynaphthalene-2-carbonyl)hydrazinylidene]methyl]phenyl] 4-methoxybenzoate |
InChI |
InChI=1S/C26H19BrN2O5/c1-33-21-9-6-16(7-10-21)26(32)34-24-11-8-20(27)12-19(24)15-28-29-25(31)22-13-17-4-2-3-5-18(17)14-23(22)30/h2-15,30H,1H3,(H,29,31)/b28-15+ |
InChI Key |
PWKLSDCLFXFYJH-RWPZCVJISA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C3=CC4=CC=CC=C4C=C3O |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C3=CC4=CC=CC=C4C=C3O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate involves multiple steps. One common synthetic route includes the following steps:
Formation of the naphthoyl hydrazone: This step involves the reaction of 3-hydroxy-2-naphthaldehyde with hydrazine hydrate to form the corresponding hydrazone.
Bromination: The hydrazone is then brominated using bromine or a bromine source to introduce the bromine atom at the desired position.
Coupling with 4-methoxybenzoic acid: The brominated hydrazone is then coupled with 4-methoxybenzoic acid under appropriate conditions to form the final product.
Chemical Reactions Analysis
4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The bromine atom in the compound can be substituted with other groups using nucleophilic substitution reactions.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate is used in various scientific research applications, including:
Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.
Mechanism of Action
The mechanism of action of 4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate involves its interaction with specific molecular targets. The compound’s effects are mediated through its ability to interact with enzymes, receptors, or other proteins, leading to changes in cellular processes. The exact molecular targets and pathways involved are still under investigation, but it is believed to exert its effects through modulation of signaling pathways and inhibition of specific enzymes .
Comparison with Similar Compounds
Structural and Functional Comparison with Analogs
Core Scaffold Modifications
Carbohydrazonoyl Linkage Variations
- 4-Bromo-2-[(E)-(2-pyrazinylcarbonyl)hydrazono]methylphenyl 4-chlorobenzoate (CID 9639839): Replaces the naphthoyl group with a pyrazinylcarbonyl unit, introducing nitrogen heteroatoms. The 4-chlorobenzoate ester enhances electron-withdrawing effects compared to the 4-methoxy analog .
- 4-Bromo-2-(2-(phenoxyacetyl)carbohydrazonoyl)phenyl 4-methylbenzoate (CID 45054978): Substitutes the naphthoyl group with a phenoxyacetyl chain, increasing flexibility.
Brominated Phenyl Ring Derivatives
- 4-Bromo-2-{(E)-[(2-methylbenzoyl)hydrazono]methyl}phenyl 4-methoxybenzoate: Features a 2-methylbenzoyl group instead of naphthoyl, reducing steric hindrance and π-conjugation. The methyl group may enhance metabolic stability by blocking oxidation sites .
- 4-Bromo-2-[(E)-({4-[(4-chlorobenzyl)oxy]benzoyl}hydrazono)methyl]phenyl 3-methylbenzoate: Introduces a 4-chlorobenzyloxy substituent on the benzoyl group, increasing halogen density. This could strengthen halogen-bonding interactions in crystal packing or biological targets .
Ester Group Modifications
- 4-Bromo-2-(2-(4-methoxybenzoyl)carbohydrazonoyl)phenyl benzoate (CID 9637958): Replaces the 4-methoxybenzoate with a simple benzoate, eliminating the methoxy group.
Physicochemical and Functional Data
Table 1: Key Properties of Selected Analogs
Collision Cross-Section (CCS) and Conformational Analysis
- Target Compound: No CCS data available, but analogs with similar mass (e.g., CID 9639839, [M+H]+ CCS = 204.2 Ų) suggest compact conformations due to planar aromatic systems .
- Brominated Analogs () : Higher CCS values (204.2–207.4 Ų) correlate with extended conformations from bulky naphthyl or halogenated groups .
Hydrogen Bonding and Crystal Packing
- The target compound’s 3-hydroxy-2-naphthoyl group likely forms intramolecular H-bonds (S(6) motifs), as seen in similar carbohydrazonoyl derivatives .
- Halogenated analogs (e.g., CID 9639839) exhibit Cl/Br···O/N interactions, influencing crystal packing and solubility .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
